2-[(3-Bromo-4-methoxyphenyl)methyl]-3-hydroxypropanenitrile

• IUPAC Name: 2-[(3-bromo-4-methoxyphenyl)methyl]-3-hydroxypropanenitrile
• InChI: InChI=1S/C11H12BrNO2/c1-15-11-3-2-8(5-10(11)12)4-9(6-13)7-14/h2-3,5,9,14H,4,7H2,1H3
• InChI Key: YYPUGKFPCIDECZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(CO)C#N)Br
• Molecular Formula: C11H12BrNO2
• Molecular Weight: 270.12 g/mol

Description

“2-[(3-Bromo-4-methoxyphenyl)methyl]-3-hydroxypropanenitrile” is a chemical compound with the CAS Number: 1275190-08-3. It has a molecular weight of 270.13 and is typically stored at 4 degrees Celsius. The compound is in the form of an oil.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H12BrNO2/c1-15-11-3-2-8(5-10(11)12)4-9(6-13)7-14/h2-3,5,9,14H,4,7H2,1H3. This code provides a specific description of the compound’s molecular structure, including the arrangement and bonding of its atoms.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 270.13. It is in the form of an oil and is typically stored at 4 degrees Celsius.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

Building Block for Heterocyclic Compounds: The benzyl group and nitrile functionality make it a versatile building block for synthesizing heterocyclic compounds. .

Vicinal Haloethers: This compound can serve as a precursor for vicinal haloethers. .

Material Science and Spectroscopy

ATR-FTIR Spectroscopy: Researchers have employed this compound in ATR-FTIR (Attenuated Total Reflectance Fourier Transform Infrared) spectroscopy studies. .

Natural Product Synthesis

Precursor for Natural Product Analogues: Organic chemists can use this compound as a starting material for synthesizing natural product analogues. By modifying its structure, they can create derivatives with improved biological activities.

Safety and Hazards

The compound is considered hazardous and can cause severe skin burns and eye damage. It may also cause respiratory irritation. Therefore, it’s important to handle this compound with care, using appropriate protective equipment and working in a well-ventilated area.

Mechanism of Action

Target of Action

Compounds with similar structures have been used in suzuki–miyaura cross-coupling reactions . This reaction is a type of palladium-catalyzed cross-coupling process, which is widely used in organic synthesis to form carbon-carbon bonds .

Mode of Action

Based on its structure, it may participate in reactions similar to the suzuki–miyaura cross-coupling . In this reaction, the compound could act as an organoboron reagent, which is transferred from boron to palladium in a process known as transmetalation .

Biochemical Pathways

It’s worth noting that the suzuki–miyaura cross-coupling reaction, in which similar compounds participate, is a key process in the synthesis of various organic compounds . The downstream effects of this reaction include the formation of carbon-carbon bonds, which are fundamental in the construction of complex organic molecules .

Result of Action

In the context of the suzuki–miyaura cross-coupling reaction, the compound could contribute to the formation of new carbon-carbon bonds, thereby enabling the synthesis of complex organic molecules .

Action Environment

The action, efficacy, and stability of “2-[(3-Bromo-4-methoxyphenyl)methyl]-3-hydroxypropanenitrile” can be influenced by various environmental factors. These may include the presence of other reactants, temperature, pH, and solvent conditions. For instance, the Suzuki–Miyaura cross-coupling reaction typically requires a palladium catalyst and a base .